Cas no 1806421-44-2 (Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate)
Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate
-
- Inchi: 1S/C13H14BrNO2/c1-2-17-13(16)9-11-10(6-4-8-15)5-3-7-12(11)14/h3,5,7H,2,4,6,9H2,1H3
- InChI Key: CHRJZXSEUSQCKK-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(CCC#N)=C1CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 297
- XLogP3: 2.7
- Topological Polar Surface Area: 50.1
Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013013816-250mg |
Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate |
1806421-44-2 | 97% | 250mg |
494.40 USD | 2021-06-25 | |
| Alichem | A013013816-500mg |
Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate |
1806421-44-2 | 97% | 500mg |
806.85 USD | 2021-06-25 | |
| Alichem | A013013816-1g |
Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate |
1806421-44-2 | 97% | 1g |
1,445.30 USD | 2021-06-25 |
Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate
Introduction to Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate (CAS No. 1806421-44-2)
Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate (CAS No. 1806421-44-2) is a specialized organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted phenyl ring and a cyanoethyl group, which contribute to its potential utility in various chemical and biological processes.
The chemical structure of Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate is represented by the formula C13H13BrNO2. The presence of the bromine atom and the cyano group imparts specific reactivity and functional properties, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel drugs and therapeutic agents, particularly in areas such as oncology and neurology.
In medicinal chemistry, Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate has been explored for its potential as a building block in the synthesis of bioactive compounds. Its bromo-substituted phenyl ring allows for selective functionalization, enabling chemists to introduce a wide range of substituents that can modulate the biological activity of the final product. This versatility is crucial in drug discovery, where fine-tuning the properties of lead compounds is essential for optimizing their efficacy and safety profiles.
The cyano group in Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate is another key feature that contributes to its utility. The cyano group can be readily converted into other functional groups, such as carboxylic acids or amides, through well-established chemical transformations. This flexibility makes it an attractive starting material for the synthesis of diverse pharmaceuticals and agrochemicals.
Recent advancements in synthetic methodologies have further enhanced the accessibility and efficiency of producing Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate. For instance, transition-metal-catalyzed cross-coupling reactions have been successfully employed to synthesize this compound with high yields and selectivity. These methods not only improve the scalability of production but also reduce environmental impact by minimizing waste generation.
In the context of drug discovery, Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate has shown promise as a scaffold for developing targeted therapies. Its ability to interact with specific biological targets, such as enzymes or receptors, has been investigated in several preclinical studies. For example, researchers have utilized this compound to design inhibitors of key enzymes involved in cancer progression, demonstrating its potential as an anticancer agent.
Beyond its applications in medicinal chemistry, Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. The ability to fine-tune its electronic structure through chemical modifications opens up new possibilities for developing advanced materials with tailored functionalities.
In summary, Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate (CAS No. 1806421-44-2) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop novel drugs and advanced materials. As ongoing research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in various scientific disciplines.
1806421-44-2 (Ethyl 2-bromo-6-(2-cyanoethyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)